Cas no 116252-14-3 (Ethyl 2,2-dimethyl-4-hexynoate)

• Product Name: Ethyl 2,2-dimethyl-4-hexynoate
• CAS No: 116252-14-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2108767
• Update Time: 2023-08-03

Ethyl 2,2-dimethyl-4-hexynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-dimethylhex-4-ynoate
• ethyl 2,2-dimethyl-4-hexynoate
• TVHKUUUOFPSCLO-UHFFFAOYSA-N
• 4-Hexynoicacid,2,2-dimethyl-,ethylester
• Ethyl 2,2-dimethyl-4-hexynoate

• Inchi： 1S/C10H16O2/c1-5-7-8-10(3,4)9(11)12-6-2/h6,8H2,1-4H3
• InChI Key： TVHKUUUOFPSCLO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CC#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 215
• Topological Polar Surface Area: 26.3